BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Guide for 4-(2-
Propenyl)benzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(2-Propenyl)benzoic acid

Cat. No.: B089697

This guide provides crucial safety and logistical information for the proper disposal of 4-(2-
Propenyl)benzoic acid (also known as 4-allylbenzoic acid), tailored for researchers, scientists,
and drug development professionals. Adherence to these procedures is vital for ensuring
laboratory safety and environmental protection.

Hazard and Safety Data

4-(2-Propenyl)benzoic acid is a combustible solid classified as an irritant and harmful if
swallowed (Acute Toxicity, Oral, Category 4).[1] While a comprehensive Safety Data Sheet
(SDS) with detailed quantitative data for this specific compound is not readily available, the
following table summarizes its known hazards and includes data for the parent compound,
benzoic acid, for reference.
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Property Value Source | Notes

Chemical Formula C10H1002 [1]

Molecular Weight 162.19 g/mol [1]

Physical Form Solid [1]

GHS Pictogram GHSO07 (Exclamation Mark) [1]

GHS Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed [1]

Hazard Classifications Acute Toxicity 4 (Oral) [1]

Storage Class 11: Combustible Solids [1]

Flash Point Not Applicable [1]

Water Solubility Slightly soluble Based on benzoic acid[2]

Toxicity Data (Benzoic Acid) LD50 Oral (Rat): 1700 mg/kg As a proxy for the parent
compound[3]

Environmental Hazards o As a proxy for the parent

(Benzoic Acid) Harmful to aquatic life compound

Experimental Protocol for Disposal

The following step-by-step protocol outlines the proper disposal procedure for 4-(2-
Propenyl)benzoic acid. This protocol is based on general best practices for the disposal of
solid organic acids and should be performed in accordance with all local, state, and federal
regulations.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,
nitrile), safety goggles, and a lab coat.[4]

2. Waste Segregation and Collection:
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Do not mix 4-(2-Propenyl)benzoic acid waste with other waste streams, especially
incompatible materials such as strong bases or oxidizing agents.[4]

Collect waste 4-(2-Propenyl)benzoic acid in a designated, properly labeled hazardous
waste container. The container should be made of a material compatible with organic acids
(e.g., polyethylene or glass).

For spill cleanup, use appropriate tools to place the spilled solid into a convenient waste
disposal container. Avoid generating dust.[5]

. Container Labeling:
Clearly label the waste container with the following information:

"Hazardous Waste"

o

[¢]

"4-(2-Propenyl)benzoic Acid"

[¢]

Associated hazards (e.g., "Harmful,” "Irritant,” "Combustible Solid")

Accumulation start date

[e]

. Storage:

Store the sealed waste container in a cool, dry, well-ventilated area, away from sources of
ignition.[4]

Ensure the storage area is designated for hazardous waste and is inaccessible to
unauthorized personnel.

. Final Disposal:

Dispose of the waste through a licensed and approved hazardous waste disposal company.

[4][6]
Provide the disposal company with a complete and accurate description of the waste.

Never dispose of 4-(2-Propenyl)benzoic acid down the drain or in the regular trash.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-(2-
Propenyl)benzoic acid.
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Disposal Workflow for 4-(2-Propenyl)benzoic Acid

Start: Have 4-(2-Propenyl)benzoic
acid for disposal

Wear appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-resistant Gloves

i

Is the waste mixed with
other chemicals?

No Yes

Collect in a designated,
compatible, and sealed
hazardous waste container

i

Label container with:
- 'Hazardous Waste'
- Chemical Name
- Hazards
- Date

i

Store in a cool, dry,
well-ventilated, and
secure area

Consult EHS for guidance on

disposal of mixed waste

Arrange for pickup by a
licensed hazardous
waste disposal company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 4-(2-Propenyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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